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Compound of Interest

Compound Name: Cholesteryl caprylate

Cat. No.: B047583 Get Quote

An In-depth Technical Guide for the Chemical Characterization of Cholesteryl Caprylate

Introduction: Defining Cholesteryl Caprylate
Cholesteryl caprylate (CAS No. 1182-42-9), the ester formed from cholesterol and caprylic

acid (octanoic acid), is a significant lipid molecule with applications ranging from biochemical

research to pharmaceutical formulations.[1][2][3] Its amphipathic nature, conferred by the rigid

steroid nucleus and the flexible eight-carbon acyl chain, makes it a key component in studying

lipid metabolism, atherosclerosis, and the development of lipophilic drug delivery systems.[3][4]

A comprehensive chemical characterization is paramount to ensure its identity, purity, and

suitability for any downstream application. This guide provides a multi-technique, field-proven

approach to the definitive analysis of cholesteryl caprylate, grounded in the principles of

structural elucidation, physicochemical property determination, and purity assessment. We will

explore not just the "how" but the "why" behind each analytical choice, ensuring a robust and

self-validating characterization workflow.

Core Physicochemical Properties
A foundational step in characterization is the confirmation of basic physical constants. These

values serve as a rapid, initial verification against established specifications.
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Property Value Source(s)

CAS Number 1182-42-9 [1][5][6][7]

Molecular Formula C35H60O2 [1][5][6]

Molecular Weight 512.85 g/mol [1][5][6]

Appearance White powder [5]

Melting Point 106-110 °C [1][2][5][6]

Density ~0.97 g/cm³ [1][5]

Solubility

Poorly soluble in water;

Soluble in organic solvents

(e.g., Chloroform)

[3][8]

The Analytical Workflow: An Integrated Approach
No single technique can fully characterize a molecule. True scientific integrity is achieved by

integrating data from orthogonal methods. The following workflow illustrates the logical

progression from initial purity checks to in-depth structural and thermal analysis.
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Phase 1: Purity & Separation

Phase 2: Structural & Functional Group ID

Phase 3: Physicochemical Properties

Phase 4: Data Consolidation

HPLC Analysis
(Purity Assay, Separation)

NMR Spectroscopy
(¹H, ¹³C - Structural Elucidation)

 Confirmed Purity >95% 

Mass Spectrometry
(Molecular Weight, Fragmentation)

 Confirmed Purity >95% 

FT-IR Spectroscopy
(Functional Group ID)

 Confirmed Purity >95% 

Certificate of Analysis
(Final Report Generation)

DSC Analysis
(Thermal Transitions, Melting Point)

 Confirmed Structure  Confirmed MW 

X-Ray Diffraction
(Crystal Structure, Polymorphism)
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Molecule: Cholesteryl Caprylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Chemical characterization of cholesteryl caprylate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047583#chemical-characterization-of-cholesteryl-
caprylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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